Cas no 143509-41-5 (2-Pyridinecarboxaldehyde,5-hydroxy-4-methyl-)

• Product Name: 2-Pyridinecarboxaldehyde,5-hydroxy-4-methyl-
• CAS No: 143509-41-5
• MF: C₇H₇NO₂
• MW: 137.135981798172
• CID: 108401
• PubChem ID: 10240866
• Update Time: 2025-06-13

2-Pyridinecarboxaldehyde,5-hydroxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxaldehyde,5-hydroxy-4-methyl-
• 5-Hydroxy-4-methylpicolinaldehyde
• DTXSID101263927
• 5-Hydroxy-4-methyl-2-pyridinecarboxaldehyde
• 2-Pyridinecarboxaldehyde,5-hydroxy-4-methyl-(9CI)
• 143509-41-5
• 5-HYDROXY-4-METHYLPYRIDINE-2-CARBALDEHYDE
• SCHEMBL8685644

• Inchi： 1S/C7H7NO2/c1-5-2-6(4-9)8-3-7(5)10/h2-4,10H,1H3
• InChI Key： GBYFQKQQPNKGBU-UHFFFAOYSA-N
• SMILES： OC1=CN=C(C=O)C=C1C

Computed Properties

• Exact Mass: 137.047678466g/mol
• Monoisotopic Mass: 137.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 2-Pyridinecarboxaldehyde,5-hydroxy-4-methyl-

Recent Advances in the Study of 2-Pyridinecarboxaldehyde,5-hydroxy-4-methyl- (CAS: 143509-41-5) in Chemical Biology and Pharmaceutical Research

The compound 2-Pyridinecarboxaldehyde,5-hydroxy-4-methyl- (CAS: 143509-41-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development. The compound's distinct pyridine and aldehyde functional groups make it a versatile intermediate in the synthesis of more complex molecules with potential pharmacological benefits.

Recent studies have explored the synthetic pathways for 2-Pyridinecarboxaldehyde,5-hydroxy-4-methyl-, with a particular emphasis on optimizing yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method that significantly improves the efficiency of its synthesis, reducing byproduct formation and enhancing scalability. This advancement is critical for its potential use in large-scale pharmaceutical production. Additionally, the study highlighted the compound's stability under various physiological conditions, which is a promising attribute for drug formulation.

In terms of biological activity, 2-Pyridinecarboxaldehyde,5-hydroxy-4-methyl- has shown promising results in preliminary in vitro and in vivo studies. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 revealed that this compound exhibits moderate inhibitory activity against certain kinases involved in inflammatory pathways. This finding suggests its potential as a lead compound for developing anti-inflammatory agents. Furthermore, molecular docking studies have indicated that the compound's aldehyde group may form covalent bonds with specific cysteine residues in target proteins, a mechanism that could be exploited for designing irreversible inhibitors.

The pharmacological potential of 2-Pyridinecarboxaldehyde,5-hydroxy-4-methyl- extends beyond kinase inhibition. A recent preprint (2024) from a collaborative research group at several leading universities reported that derivatives of this compound exhibit notable activity against multidrug-resistant bacterial strains. The study proposed that the hydroxy and methyl substituents on the pyridine ring contribute to this antibacterial activity by enhancing membrane permeability. These findings open new avenues for addressing the global challenge of antibiotic resistance.

From a drug development perspective, the pharmacokinetic properties of 2-Pyridinecarboxaldehyde,5-hydroxy-4-methyl- and its derivatives are currently under investigation. Early ADME (Absorption, Distribution, Metabolism, and Excretion) studies suggest that while the compound shows good tissue permeability, its metabolic stability may require optimization through structural modifications. Several research groups are exploring prodrug strategies to improve its oral bioavailability, with promising preliminary results reported at recent conferences.

In conclusion, 2-Pyridinecarboxaldehyde,5-hydroxy-4-methyl- (CAS: 143509-41-5) represents a compound of growing importance in chemical biology and pharmaceutical research. Its versatile chemical structure serves as a valuable scaffold for developing novel therapeutic agents, particularly in the areas of inflammation and infectious diseases. The recent advancements in its synthesis and the growing understanding of its biological activities position this compound as a promising candidate for further drug discovery efforts. Future research directions should focus on optimizing its pharmacological properties and exploring its potential in combination therapies.